(4-Methylsulfanyl-benzyl)-phosphonic acid dimethyl ester

• CAS No.: 481679-70-3
• Molecular Formula: C10H15O3PS
• Molecular Weight: 246.27 g/mol
• IUPAC Name: 1-(dimethoxyphosphorylmethyl)-4-methylsulfanylbenzene
• InChI: InChI=1S/C10H15O3PS/c1-12-14(11,13-2)8-9-4-6-10(15-3)7-5-9/h4-7H,8H2,1-3H3
• InChI Key: NFPIJSPXTOOTDZ-UHFFFAOYSA-N
• Canonical SMILES: COP(=O)(CC1=CC=C(C=C1)SC)OC

Description

(4-Methylsulfanyl-benzyl)-phosphonic acid dimethyl ester is a useful research compound. Its molecular formula is C10H15O3PS and its molecular weight is 246.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To trimethylphosphite (8.6 g, 70 mmol) at 140° C. was added 4-methylthiobenzyl chloride (10 g, 58 mmol). The resulting mixture was stirred at 140° C. for 18 h, cooled at 21° C. then diluted with HCl 10% and ethyl acetate. The organic extracts were washed (H2O), (brine), dried (MgSO4), filtered, and concentrated. Purification by flash chromatography (eluting with ethyl acetate) provided the (4-methylsulfanyl-benzyl)-phosphonic acid dimethyl ester compound.

Synthesis routes and methods II

Procedure details

First, dimethyl (4-methylthiobenzyl)phosphonate was synthesized, as follows: Trimethylphosphite (206 g, 1.66 mol) was stirred at reflux, and 245 g (1.42 mol) of 4-methylmercaptobenzyl chloride (prepared as described in Ulman, et al. U.S. Pat. No. 4,792,208, Example 1) was added dropwise over 30 min. The mixture was kept at reflux for 4 hours, and then cooled to room temperature. Dimethyl (4-methylthiobenzyl)phosphonate was obtained by fractional distillation at reduced pressure. The yield was 263 grams, which is 75% of theoretical.